Cas no 2172595-79-6 (2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)acetamide)

• Product Name: 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)acetamide
• CAS No: 2172595-79-6
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6186374
• PubChem ID: 165603387
• Update Time: 2025-06-08

2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)acetamide
• EN300-1597398
• 2172595-79-6

• Inchi： 1S/C12H20N4O/c1-2-11-10(8-12(13)17)14-15-16(11)9-6-4-3-5-7-9/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： JJQIQTUSQHQCEZ-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CC)N(C2CCCCC2)N=N1)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)acetamide

Comprehensive Overview of 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)acetamide (CAS No. 2172595-79-6)

The compound 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)acetamide (CAS No. 2172595-79-6) is a specialized organic molecule featuring a 1,2,3-triazole core substituted with a cyclohexyl group, an ethyl side chain, and an acetamide moiety. This unique structure positions it as a promising candidate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents. The 1,2,3-triazole scaffold is renowned for its stability, metabolic resistance, and ability to participate in hydrogen bonding, making it a cornerstone in drug discovery.

Recent trends in medicinal chemistry highlight the growing interest in triazole derivatives due to their versatility in targeting enzymes and receptors. Researchers are actively investigating 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)acetamide for potential applications in anti-inflammatory and antimicrobial therapies. Its cyclohexyl group enhances lipophilicity, potentially improving cell membrane permeability, while the acetamide functionality offers a site for further derivatization. These attributes align with the demand for small-molecule modulators in precision medicine.

From a synthetic perspective, CAS No. 2172595-79-6 is typically prepared via click chemistry, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method ensures high regioselectivity and yield, addressing the need for green chemistry practices. The compound’s molecular weight (251.34 g/mol) and logP (predicted ~2.1) suggest favorable pharmacokinetic properties, sparking inquiries about its ADME profiles in preclinical studies. Such data is critical for researchers optimizing drug-likeness in early-stage development.

In agrochemical contexts, 1,2,3-triazole-based compounds like this are explored as plant growth regulators or pesticide adjuvants. The ethyl and cyclohexyl substitutions may contribute to pest-specific interactions, a hot topic in sustainable agriculture. Analytical techniques such as HPLC and NMR are essential for purity validation, a frequent search query among quality control professionals.

Safety and handling of 2-(1-cyclohexyl-5-ethyl-1H-1,2,3-triazol-4-yl)acetamide follow standard laboratory protocols. While not classified as hazardous, its storage conditions (e.g., -20°C under inert atmosphere) are often discussed in supplier FAQs. The compound’s spectral data (IR, MS) is increasingly shared in open-access databases, reflecting the shift toward collaborative science.

In summary, CAS No. 2172595-79-6 represents a multifaceted tool for researchers tackling challenges in drug design and crop protection. Its structural features and synthetic accessibility make it a subject of ongoing innovation, resonating with trends like fragment-based drug discovery and bioisosteric replacement strategies. As the scientific community prioritizes efficient synthesis and targeted bioactivity, this compound’s relevance is poised to grow.